Cas no 85117-86-8 (Phenol,3-bromo-2,4,6-trichloro-)

• Product Name: Phenol,3-bromo-2,4,6-trichloro-
• CAS No: 85117-86-8
• MF: C₆H₂BrCl₃O
• MW: 276.342478275299
• CID: 734220
• PubChem ID: 3020367
• Update Time: 2025-04-19

Phenol,3-bromo-2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-bromo-2,4,6-trichloro-
• 3-bromo-2,4,6-trichlorophenol
• NS00038783
• 85117-86-8
• DTXSID90234231
• EINECS 285-636-9
• Phenol, 3-bromo-2,4,6-trichloro-

• Inchi： 1S/C6H2BrCl3O/c7-4-2(8)1-3(9)6(11)5(4)10/h1,11H
• InChI Key： WCSDJPCZARJMHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1Cl)O)Cl)Cl

Computed Properties

• Exact Mass: 273.83546g/mol
• Monoisotopic Mass: 273.83546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.1430 (rough estimate)
• Boiling Point: 305.36°C (rough estimate)
• Refractive Index: 1.5460 (estimate)